Cas no 119591-34-3 (1,2-Benzisothiazol-3(2H)-one,6-iodo-, 1,1-dioxide)

• Product Name: 1,2-Benzisothiazol-3(2H)-one,6-iodo-, 1,1-dioxide
• CAS No: 119591-34-3
• MF: C₇H₄INO₃S
• MW: 309.081032752991
• MDL: MFCD12405555
• CID: 98507
• PubChem ID: 67666554
• Update Time: 2025-09-23

1,2-Benzisothiazol-3(2H)-one,6-iodo-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one,6-iodo-, 1,1-dioxide
• AKOS027470094
• 6-iodo-1,1-dioxo-1,2-benzothiazol-3-one
• 6-iodo-1,2-benzisothiazol-3(2H)-one 1,1-dioxide
• AS-78125
• 6-iodo-1,2-benzisothiazol-3-(2H)-one 1,1-dioxide
• MFCD12405555
• 6-Iodo-1,2-benzisothiazole-3(2H)-one 1,1-dioxide
• SCHEMBL8699965
• DTXSID801021625
• 1,2-Benzisothiazol-3(2H)-one, 6-iodo-, 1,1-dioxide
• 119591-34-3
• H11124
• 6-Iodobenzo[d]isothiazol-3(2H)-one 1,1-dioxide
• 6-IODO-2H-1??,2-BENZOTHIAZOLE-1,1,3-TRIONE

• MDL： MFCD12405555
• Inchi： 1S/C7H4INO3S/c8-4-1-2-5-6(3-4)13(11,12)9-7(5)10/h1-3H,(H,9,10)
• InChI Key： FUCBTVUAKSGITP-UHFFFAOYSA-N
• SMILES： IC1C=CC2C(NS(C=2C=1)(=O)=O)=O

Computed Properties

• Exact Mass: 308.89522
• Monoisotopic Mass: 308.89566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 54.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles